Cas no 46206-24-0 (Piperazine, 1,4-diacetyl-2-methyl-)

Piperazine, 1,4-diacetyl-2-methyl- structure
46206-24-0 structure
Product Name:Piperazine, 1,4-diacetyl-2-methyl-
CAS No:46206-24-0
MF:C9H16N2O2
MW:184.235542297363
CID:323893
PubChem ID:20252267
Update Time:2025-04-19

Piperazine, 1,4-diacetyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1,4-diacetyl-2-methyl-
    • 1-(4-acetyl-3-methylpiperazin-1-yl)ethanone
    • DTXSID60604144
    • SCHEMBL10941145
    • AKOS030255554
    • 46206-24-0
    • 1,1'-(2-Methylpiperazine-1,4-diyl)di(ethan-1-one)
    • Inchi: 1S/C9H16N2O2/c1-7-6-10(8(2)12)4-5-11(7)9(3)13/h7H,4-6H2,1-3H3
    • InChI Key: ZUQYHMPDRUHTGO-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCN(C(C)=O)CC1C

Computed Properties

  • Exact Mass: 184.121177757g/mol
  • Monoisotopic Mass: 184.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 40.6Ų
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